Cas no 1115866-75-5 (propyl 4-[(3-chloro-4-methylphenyl)amino]-7-methyl-1,8-naphthyridine-3-carboxylate)

• Product Name: propyl 4-[(3-chloro-4-methylphenyl)amino]-7-methyl-1,8-naphthyridine-3-carboxylate
• CAS No: 1115866-75-5
• MF: C₂₀H₂₀ClN₃O₂
• MW: 369.844703674316
• CID: 5389913
• Update Time: 2025-10-29

propyl 4-[(3-chloro-4-methylphenyl)amino]-7-methyl-1,8-naphthyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• HYEXWSSMMLZJFS-UHFFFAOYSA-N
• 1,8-Naphthyridine-3-carboxylic acid, 4-[(3-chloro-4-methylphenyl)amino]-7-methyl-, propyl ester
• propyl 4-[(3-chloro-4-methylphenyl)amino]-7-methyl-1,8-naphthyridine-3-carboxylate

• Inchi： 1S/C20H20ClN3O2/c1-4-9-26-20(25)16-11-22-19-15(8-6-13(3)23-19)18(16)24-14-7-5-12(2)17(21)10-14/h5-8,10-11H,4,9H2,1-3H3,(H,22,23,24)
• InChI Key： HYEXWSSMMLZJFS-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(C)N=2)C(NC2=CC=C(C)C(Cl)=C2)=C(C(OCCC)=O)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridine carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines Naphthyridine carboxylic acids and derivatives

Additional information on propyl 4-[(3-chloro-4-methylphenyl)amino]-7-methyl-1,8-naphthyridine-3-carboxylate

Propyl 4-[(3-chloro-4-methylphenyl)amino]-7-methyl-1,8-naphthyridine-3-carboxylate: A Comprehensive Overview

The compound propyl 4-[(3-chloro-4-methylphenyl)amino]-7-methyl-1,8-naphthyridine-3-carboxylate (CAS No. 1115866-75-5) is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of naphthyridines, which are heterocyclic aromatic compounds with two nitrogen atoms in the ring system. The presence of substituents such as the propyl group, chlorine atom, and methyl groups further enhances its chemical versatility and functional properties.

Recent studies have highlighted the potential of naphthyridine derivatives in various fields, including pharmacology, materials science, and agrochemicals. The naphthyridine ring system is known for its stability and ability to form strong hydrogen bonds, making it an attractive scaffold for drug design. For instance, researchers have explored the use of this compound in developing new generations of antimicrobial agents and anticancer drugs, where its unique electronic properties play a crucial role in targeting specific biological pathways.

The synthesis of propyl 4-[(3-chloro-4-methylphenyl)amino]-7-methyl-1,8-naphthyridine-3-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the naphthyridine core through cyclization reactions and subsequent functionalization to introduce the desired substituents. The introduction of the chloro group at position 3 of the phenyl ring significantly influences the compound's reactivity and selectivity in various chemical transformations.

One of the most promising applications of this compound lies in its potential as a precursor for advanced materials. Its ability to form stable coordination complexes with metal ions has led to investigations in the development of novel catalysts for industrial processes. For example, recent research has demonstrated its effectiveness in facilitating cross-coupling reactions, which are critical in organic synthesis and material science.

In addition to its chemical applications, this compound has shown potential in the field of biotechnology. Its ability to interact with biological systems makes it a candidate for use in drug delivery systems and biosensors. The methyl groups present in its structure contribute to its lipophilicity, enhancing its ability to cross cellular membranes and deliver therapeutic agents effectively.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Studies have shown that under specific conditions, such as exposure to UV light or microbial activity, this compound undergoes degradation into less complex molecules. This information is crucial for developing sustainable practices in its production and disposal.

Looking ahead, ongoing research is focused on optimizing the synthesis of propyl 4-[(3-chloro-4-methylphenyl)amino]-7-methyl-1,8-naphthyridine-3-carboxylate to enhance yield and reduce environmental impact. Innovations in green chemistry are being explored to minimize waste and energy consumption during its production process.

In conclusion, propyl 4-[(3-chloro-4-methylphenyl)amino]-7-methyl-1,8-naphthyridine-3-carboxylate (CAS No. 1115866-75-5) is a multifaceted compound with significant potential across various scientific domains. Its unique chemical properties and functional groups make it a valuable tool for researchers seeking innovative solutions in drug development, materials science, and beyond.